![molecular formula C27H28N2O3 B1666250 4-((N-(alpha-Phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid CAS No. 83901-40-0](/img/structure/B1666250.png)
4-((N-(alpha-Phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid
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Overview
Description
AZ-DF 265 is a hypoglycaemic drug which stimulates insulin release. AZ-DF-265 inhibits ATP-sensitive potassium channels and displaces [3H]-glibenclamide from the sulphonylurea receptor.
Scientific Research Applications
Metabolism and Enzyme Interaction
4-((N-(alpha-Phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid has been studied in the context of its metabolism and interaction with various enzymes. Mette G. Hvenegaard et al. (2012) explored the oxidative metabolism of a novel antidepressant, Lu AA21004, which was metabolized to a compound closely related to this compound. They identified the specific cytochrome P450 enzymes involved in this process (Hvenegaard et al., 2012).
Drug Discovery and Molecular Design
In drug discovery and molecular design, this compound's derivatives have been investigated. Jan Lanz and Rainer Riedl (2014) worked on the de novo design of molecules for therapeutic applications, integrating natural-product-derived fragments with this compound (Lanz & Riedl, 2014).
Charge Transfer and Photophysical Properties
The charge transfer and photophysical properties of related compounds have also been a subject of research. Li-Hua Ma et al. (2003) studied the fluorescence spectra of 4-(N-phenylamino)benzoic acid, which shares a similar structure, to understand its intramolecular charge transfer properties (Ma, Chen, & Jiang, 2003).
Chemical Synthesis and Characterization
The synthesis and characterization of related benzoic acid derivatives have been explored in various studies. Dou Qing (2000) synthesized a series of liquid crystal intermediates from a compound structurally similar to this compound (Qing, 2000).
Coordination Chemistry and Metal-Organic Frameworks
In the field of coordination chemistry and metal-organic frameworks, Jin-Zhong Gu et al. (2018) investigated the construction of metal-organic architectures using ether-bridged tricarboxylic acids, which is related to the structure of this compound (Gu et al., 2018).
Natural Product Derivatives and Biological Activity
U. Friedrich et al. (2005) isolated new prenylated benzoic acid derivatives from Piper hispidum, demonstrating the potential of natural product derivatives structurally related to this compound in biological applications (Friedrich et al., 2005).
properties
CAS RN |
83901-40-0 |
---|---|
Molecular Formula |
C27H28N2O3 |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
4-[2-oxo-2-[[phenyl-(2-piperidin-1-ylphenyl)methyl]amino]ethyl]benzoic acid |
InChI |
InChI=1S/C27H28N2O3/c30-25(19-20-13-15-22(16-14-20)27(31)32)28-26(21-9-3-1-4-10-21)23-11-5-6-12-24(23)29-17-7-2-8-18-29/h1,3-6,9-16,26H,2,7-8,17-19H2,(H,28,30)(H,31,32) |
InChI Key |
KLYSDWDGUUKBSX-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C2=CC=CC=C2C(C3=CC=CC=C3)NC(=O)CC4=CC=C(C=C4)C(=O)O |
Canonical SMILES |
C1CCN(CC1)C2=CC=CC=C2C(C3=CC=CC=C3)NC(=O)CC4=CC=C(C=C4)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
4-((N-(alpha-phenyl-2-piperidinobenzyl)carbamoyl)methyl)benzoic acid AZ-DF 265 AZ-DF-265 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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